Cas no 883715-21-7 (N-(3-Methoxybenzyl)oleamide)

• Product Name: N-(3-Methoxybenzyl)oleamide
• CAS No: 883715-21-7
• MF: C₂₆H₄₃NO₂
• MW: 401.625128030777
• CID: 2100792
• PubChem ID: 73346080
• Update Time: 2025-08-04

N-(3-Methoxybenzyl)oleamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyloleamide
• (5a)
• N-(3-Methoxybenzyl)oleamide
• (9Z)-N-[(3-Methoxyphenyl)methyl]-9-octadecenamide
• BDBM50438780
• (Z)-N-(3-Methoxybenzyl)-9-octadeceneamide
• (9Z)-N-[(3-Methoxyphenyl)methyl]-9-octadecenamide (ACI)
• CHEMBL2415105
• AKOS037515000
• AC-35161
• N-benzyl-9Z-octadecenamide
• SCHEMBL22558561
• MS-26841
• A903946
• MacaMide IMpurity 2
• CS-0100745
• 883715-21-7
• HY-N6923
• N-(3-methoxybenzyl) oleamide
• (Z)-N-[(3-Methoxyphenyl)methyl]octadec-9-enamide

• Inchi： 1S/C26H43NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-26(28)27-23-24-19-18-20-25(22-24)29-2/h10-11,18-20,22H,3-9,12-17,21,23H2,1-2H3,(H,27,28)/b11-10-
• InChI Key： ZMKZIKHBSPDWEF-KHPPLWFESA-N
• SMILES： C(C1C=CC=C(OC)C=1)NC(=O)CCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 401.329379614 g/mol
• Monoisotopic Mass: 401.329379614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 401.6
• XLogP3: 8.5
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-(3-Methoxybenzyl)oleamide

Introduction to N-(3-Methoxybenzyl)oleamide (CAS No. 883715-21-7)

N-(3-Methoxybenzyl)oleamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 883715-21-7, has garnered attention due to its potential applications in drug development and biochemical research. The presence of the 3-methoxybenzyl moiety and the oleamide group contributes to its distinctive chemical behavior, making it a subject of interest for synthetic chemists and medicinal researchers.

The chemical structure of N-(3-Methoxybenzyl)oleamide consists of a benzyl group substituted with a methoxy group at the third position, linked to an oleamide moiety. This configuration imparts specific electronic and steric properties that influence its reactivity and interaction with biological targets. The compound's solubility, stability, and metabolic pathways are critical factors that determine its suitability for various pharmaceutical applications.

In recent years, N-(3-Methoxybenzyl)oleamide has been studied for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Research has indicated that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for developing novel therapeutic agents. For instance, studies have explored its interaction with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

Moreover, the incorporation of the oleamide group in N-(3-Methoxybenzyl)oleamide suggests potential applications in the development of bioactive molecules with enhanced bioavailability and target specificity. The oleamide moiety is known for its ability to improve membrane permeability and facilitate cellular uptake, which could be advantageous in drug delivery systems. This feature has prompted researchers to investigate its use in formulating prodrugs or targeted therapies.

The synthesis of N-(3-Methoxybenzyl)oleamide involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's structure and confirm its identity.

Evaluation of N-(3-Methoxybenzyl)oleamide's pharmacological properties has been conducted through in vitro and in vivo studies. These investigations have focused on assessing its efficacy, toxicity profiles, and pharmacokinetic parameters. Preliminary results suggest that the compound exhibits moderate potency with favorable safety margins, indicating its potential as a lead molecule for further drug development. Additionally, studies have explored its interactions with cellular components, providing insights into its mechanism of action.

The growing interest in N-(3-Methoxybenzyl)oleamide is also driven by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the compound's behavior at the molecular level, aiding in the design of optimized analogs with enhanced therapeutic properties. By leveraging computational methods, scientists can accelerate the drug discovery process and identify novel derivatives with improved efficacy and reduced side effects.

In conclusion, N-(3-Methoxybenzyl)oleamide (CAS No. 883715-21-7) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, characterization, and pharmacological evaluation underscore its significance as a candidate for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play a crucial role in advancing treatments for various diseases.